Cas no 861210-23-3 ((2E)-2-(4-methylbenzenesulfonyl)-3-[3-(pyrimidin-2-yloxy)phenyl]prop-2-enenitrile)

• Product Name: (2E)-2-(4-methylbenzenesulfonyl)-3-[3-(pyrimidin-2-yloxy)phenyl]prop-2-enenitrile
• CAS No: 861210-23-3
• CID: 4661680
• Update Time: 2025-05-20

(2E)-2-(4-methylbenzenesulfonyl)-3-[3-(pyrimidin-2-yloxy)phenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-[(4-METHYLPHENYL)SULFONYL]-3-[3-(2-PYRIMIDINYLOXY)PHENYL]-2-PROPENENITRILE
• (2E)-2-(4-methylbenzenesulfonyl)-3-[3-(pyrimidin-2-yloxy)phenyl]prop-2-enenitrile
• 2-Propenenitrile, 2-[(4-methylphenyl)sulfonyl]-3-[3-(2-pyrimidinyloxy)phenyl]-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on (2E)-2-(4-methylbenzenesulfonyl)-3-[3-(pyrimidin-2-yloxy)phenyl]prop-2-enenitrile

Compound CAS No. 861210-23-3: (2E)-2-(4-Methylbenzenesulfonyl)-3-[3-(Pyrimidin-2-yloxy)phenyl]prop-2-enenitrile

The compound with CAS No. 861210-23-3, known as (2E)-2-(4-methylbenzenesulfonyl)-3-[3-(pyrimidin-2-yloxy)phenyl]prop-2-enenitrile, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a 4-methylbenzenesulfonyl group, a pyrimidin-2-yloxy moiety, and an α,β-unsaturated nitrile functionality. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide groups like the 4-methylbenzenesulfonyl group in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in the molecule suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the pyrimidin-2-yloxy group is known to impart hydrogen bonding capabilities, which can enhance the molecule's solubility and interaction with biological targets.

The α,β-unsaturated nitrile functionality in this compound is particularly interesting due to its potential for participation in conjugate addition reactions. This feature makes it a valuable building block in organic synthesis, enabling the construction of more complex molecular architectures. Recent advancements in asymmetric catalysis have further expanded the utility of such functionalities, allowing for the synthesis of enantiomerically enriched compounds with high precision.

From a materials science perspective, this compound's structure suggests potential applications in the development of advanced polymers or optoelectronic materials. The combination of electron-withdrawing groups like the sulfonamide and nitrile moieties can influence the electronic properties of materials, making them suitable for applications in organic electronics or photovoltaics.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies have revealed that the molecule exhibits a high degree of conjugation across its π-system, which can influence its optical and electronic properties. Such findings are crucial for designing molecules with tailored functionalities for specific applications.

In summary, CAS No. 861210-23-3 represents a sophisticated organic compound with multifaceted applications across various scientific domains. Its unique structural features, combined with recent research advancements, position it as a valuable tool in both academic and industrial settings. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and materials science.